Cas no 82799-32-4 (benzyldibutyl[3-[(1-oxooctadecyl)amino]propyl]ammonium chloride)

• Product name: benzyldibutyl[3-[(1-oxooctadecyl)amino]propyl]ammonium chloride
• CAS No: 82799-32-4
• MF: C₃₆H₆₇ClN₂O
• MW: 579.382990121841
• CID: 988183
• PubChem ID: 3019080

benzyldibutyl[3-[(1-oxooctadecyl)amino]propyl]ammonium chloride Chemical and Physical Properties

Names and Identifiers

• benzyldibutyl[3-[(1-oxooctadecyl)amino]propyl]ammonium chloride
• benzyl-dibutyl-[3-(octadecanoylamino)propyl]azanium,chloride
• n,n-dibutyl-n-[3-[(1-oxooctadecyl)amino]propyl]-benzenemethanaminiu chlorid
• Benzenemethanaminium, N,N-dibutyl-N-(3-((1-oxooctadecyl)amino)propyl)-, chloride
• EINECS 280-032-1
• benzyl-dibutyl-[3-(octadecanoylamino)propyl]azanium;chloride
• 82799-32-4
• Benzyldibutyl(3-((1-oxooctadecyl)amino)propyl)ammonium chloride
• NS00059392

• Inchi： 1S/C36H66N2O.ClH/c1-4-7-10-11-12-13-14-15-16-17-18-19-20-21-25-29-36(39)37-30-26-33-38(31-8-5-2,32-9-6-3)34-35-27-23-22-24-28-35;/h22-24,27-28H,4-21,25-26,29-34H2,1-3H3;1H
• InChI Key： JBLMBJSUGDCHRS-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCC(=O)NCCC[N+](CCCC)(CCCC)CC1=CC=CC=C1.[Cl-]

Computed Properties

• Exact Mass: 578.4941925g/mol
• Monoisotopic Mass: 578.4941925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 40
• Rotatable Bond Count: 28
• Complexity: 520
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines